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GSK-J1 DMSO Stock Solution Preparation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Gsk-J1

CAS No.: 1373422-53-7

Cat. No.: S529539

A correctly prepared stock solution is crucial for experimental reproducibility. GSK-J1 has a molecular
weight of 389.45 g/mel and is soluble in DMSO [1] [2].

Key Preparation Data
Parameter Specification
Molecular Weight 389.45 g/mol [1] [3]
Recommended Stock 10 mM to 100 mM [1] [3]

Concentration
Solubility in DMSO ~50-78 mg/mL (approx. 128-200 mM) [1] [3]

Stability Store at -20°C (short-term) or -80°C (long-term); avoid repeated
freeze-thaw cycles [1]

Step-by-Step Protocol

e Calculation: Determine the mass of GSK-J1 needed for your desired stock concentration. For
example, to prepare 1 mL of a 50 mM stock solution: Mass (mg) = 50 mM x 1 mL x 389.45 g/mol =
19.47 mg.

e Weighing: Accurately weigh the calculated amount of GSK-J1 powder.

¢ Dissolution: Transfer the powder to a sterile vial. Add the required volume of fresh, high-quality,
anhydrous DMSO to achieve the final concentration. Using dry DMSO is critical as moisture can
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reduce solubility and compound stability [3].
e Mixing: Vortex or sonicate the mixture briefly until the powder is completely dissolved, resulting in a

clear solution.
¢ Aliquoting: Dispense the stock solution into small, single-use aliquots to minimize freeze-thaw

cycles.
e Storage: Store aliquots at -20°C for up to one year or -80°C for up to two years [1].

In Vitro Experimental Application

When treating cells, the final concentration of DMSO in the culture medium should typically not exceed 0.1-

0.5% to avoid cytotoxicity.

Cell Culture Treatment Workflow

@repare DMSO Stock SolutiorD

Click to download full resolution via product page

Key In Vitro Application Data
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Parameter Typical Values & Considerations

Working Low nanomolar to low micromolar range (e.g., 0.1 yM to 10 pM) [4] [5]
Concentration

Cytotoxicity 100 pM GSK-J1 showed significant cytotoxicity; 0.1-10 yM are common non-

cytotoxic working concentrations [4]

Pre-incubation Often pre-incubated with cells for 30 minutes to 4 hours before adding other
stimulants (e.g., LPS) [1] [4]

Treatment Duration 1 to 48 hours, depending on the biological process studied [1] [4] [5]

Example Protocol from Literature

A study on mastitis provides a specific example of in vitro use:

e Cell Type: Mouse mammary epithelial cells (MECs) [4].

e Cytotoxicity Assay: Cell Counting Kit-8 (CCK-8) assay determined that concentrations of 0.1, 1, and
10 uM were suitable for subsequent experiments [4].

e Treatment: Cells were treated with GSK-J1 at these concentrations during LPS exposure [4].

e Outcome: GSK-J1 treatment led to a significant reduction in the mRNA expression of
proinflammatory cytokines Tnfa, II1b, and /I6 [4].

In Vivo Experimental Application

For in vivo studies, GSK-J1 must be dissolved in a biocompatible solvent system suitable for administration

to animals.

In Vivo Administration Pathway
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Commonly Used In Vive Formulations
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Formulation = Composition Preparation Notes

Suspension 5% DMSO + 40% PEG300 + 5% Tween-80 + Add compounds in order; vortex after

A 50% saline [1] each step.
Suspension 5% DMSO + Corn oil [3] Mix evenly to obtain a clear solution.
B

Suspension 0.5-1% Carboxymethyl cellulose (CMC-Na) in Suspend powder directly in CMC-Na
C water [3] solution.

Example Protocol from Literature

A study investigating LPS-induced mastitis in mice detailed the following in vivo protocol:

¢ Formulation: The specific formulation used was not detailed, but GSK-J1 was administered
intraperitoneally [4].

¢ Disease Model: Mastitis was induced in mouse mammary glands by injection of Lipopolysaccharide
(LPS) [4].

¢ Treatment: The JIMJD3 inhibitor GSK-J1 was applied to treat LPS-induced mastitis in mice [4].

¢ Outcome: GSK-J1 treatment significantly alleviated the severity of inflammation, decreased
inflammatory cell infiltration, and reduced the levels of proinflammatory cytokines in the mammary
gland [4].

Critical Considerations for Experimental Design

¢ GSK-J1 vs. GSK-J4: GSK-J1 is the active compound but has limited cell permeability. GSK-J4 is a
cell-permeable prodrug (ethyl ester derivative) that is converted to GSK-J1 inside cells. For
experiments requiring robust cellular uptake, GSK-J4 is often the preferred choice [5] [6].

e Controlled Substance: Note that GSK-J1 is a controlled substance and may not be available for
sale in all territories [1].

¢ Solvent Control: Always include a vehicle control group (e.g., DMSO at the same final concentration
as your treatment groups) to account for any effects of the solvent itself.

e Biomarker Analysis: To confirm target engagement, measure global levels of H3K27me3 by
Western blot after treatment, as successful IMJD3 inhibition should increase this repressive histone
mark [4] [3].
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I hope these detailed application notes assist in your research planning. Would you like me to elaborate
further on the differences between GSK-J1 and GSK-J4, or explore specific experimental models in more

depth?

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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